Cas no 2361727-93-5 (N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide)

• Product Name: N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide
• CAS No: 2361727-93-5
• MF: C₁₅H₂₂N₄O₂S
• MW: 322.425781726837
• CID: 5413801
• PubChem ID: 145907876
• Update Time: 2025-06-30

N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2361727-93-5
• EN300-26588595
• N-methyl-N-(2-{4-[(4-methyl-1,3-thiazol-2-yl)amino]piperidin-1-yl}-2-oxoethyl)prop-2-enamide
• Z2709997787
• N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide

• Inchi： 1S/C15H22N4O2S/c1-4-13(20)18(3)9-14(21)19-7-5-12(6-8-19)17-15-16-11(2)10-22-15/h4,10,12H,1,5-9H2,2-3H3,(H,16,17)
• InChI Key： CFQHYAMFHOUUKP-UHFFFAOYSA-N
• SMILES： C(N(C)CC(N1CCC(NC2=NC(C)=CS2)CC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 322.14634713g/mol
• Monoisotopic Mass: 322.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.248±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.2±60.0 °C(Predicted)
• pka: 4.82±0.10(Predicted)

Additional information on N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide

Introduction to N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide (CAS No. 2361727-93-5)

N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide, a compound with the CAS number 2361727-93-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular framework of this compound, characterized by its N-methyl and N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl] substituents, suggests a multifaceted role in biochemical interactions.

The 4-methyl-2-thiazolyl moiety within the molecule is particularly noteworthy, as it is known for its ability to modulate various biological pathways. Thiazole derivatives have long been recognized for their pharmacological significance, often serving as key components in drugs targeting infectious diseases, inflammatory conditions, and even certain types of cancer. The presence of this moiety in N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological targets in innovative ways. The 1-piperidinyl group in the compound's structure is another critical feature that enhances its potential as a pharmacological agent. Piperidine derivatives are widely used in medicinal chemistry due to their ability to enhance drug solubility, improve bioavailability, and modulate receptor binding affinity. The specific arrangement of atoms in this region of the molecule likely contributes to its unique chemical and biological properties.

The 2-propenamide component of the compound adds another layer of complexity, potentially influencing its reactivity and interaction with biological systems. Amide groups are well-known for their role in protein-protein interactions and have been extensively studied for their potential in drug development. The combination of these structural elements in N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide makes it a fascinating subject for further exploration.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding the relationship between molecular structure and biological activity. Computational methods, such as molecular docking and virtual screening, have become indispensable tools for predicting how compounds might interact with biological targets. These techniques have already been applied to N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide, providing valuable insights into its potential mechanisms of action.

The compound's potential applications extend to several areas of medicine. For instance, its structural features suggest that it might be effective in treating neurological disorders by interacting with specific neurotransmitter receptors. Additionally, its thiazole moiety could make it useful in combating bacterial infections by inhibiting essential bacterial enzymes or metabolic pathways. These possibilities are supported by preliminary studies that have shown similar thiazole-containing compounds to exhibit promising antimicrobial and anti-inflammatory properties.

In the realm of drug development, one of the most significant challenges is optimizing a compound's pharmacokinetic profile while maintaining its efficacy. The presence of multiple functional groups in N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide may contribute to its versatility, allowing for modifications that could enhance its absorption, distribution, metabolism, and excretion (ADME) properties. Such optimization is crucial for ensuring that a drug reaches its target site at an effective concentration while minimizing side effects.

The synthesis of this compound also presents an interesting challenge for organic chemists. The complex arrangement of atoms requires precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before, but each step must be carefully designed to avoid unwanted byproducts or degradation.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that compounds like N-Methyl-N-[2-[4-[(4-methyl-2-thiazolyl)amino]-1-piperidinyl]-2-oxoethyl]-2-propenamide are developed responsibly involves rigorous testing for safety and efficacy before they can be considered for clinical use. This process often involves preclinical studies using cell cultures and animal models to assess potential side effects and therapeutic benefits.

The role of collaboration in advancing pharmaceutical research cannot be overstated. Combining expertise from various disciplines—such as organic chemistry, biochemistry, pharmacology, and computational biology—has led to breakthroughs that would not be possible through individual efforts alone. The development of N-Methyl-N-[2361727^{_{CAS No.}}]93^_-5] is a testament to this collaborative approach.

In conclusion, N-Methyl-N-[N-Methy^_-] [[2361727^_-93-5]93^_-5] is a remarkable compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it an exciting subject for further research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of the most pressing challenges in medicine today.